Cas no 2172542-67-3 (2-1-(1-hydroxypropan-2-yl)-5-propyl-1H-1,2,3-triazol-4-ylacetonitrile)

• Product Name: 2-1-(1-hydroxypropan-2-yl)-5-propyl-1H-1,2,3-triazol-4-ylacetonitrile
• CAS No: 2172542-67-3
• MF: C₁₀H₁₆N₄O
• MW: 208.260241508484
• CID: 6233323
• PubChem ID: 165762653
• Update Time: 2025-08-01

2-1-(1-hydroxypropan-2-yl)-5-propyl-1H-1,2,3-triazol-4-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-1-(1-hydroxypropan-2-yl)-5-propyl-1H-1,2,3-triazol-4-ylacetonitrile
• 2172542-67-3
• EN300-1598587
• 2-[1-(1-hydroxypropan-2-yl)-5-propyl-1H-1,2,3-triazol-4-yl]acetonitrile

• Inchi： 1S/C10H16N4O/c1-3-4-10-9(5-6-11)12-13-14(10)8(2)7-15/h8,15H,3-5,7H2,1-2H3
• InChI Key： WVQHEYZTGFCBBV-UHFFFAOYSA-N
• SMILES： OCC(C)N1C(=C(CC#N)N=N1)CCC

Computed Properties

• Exact Mass: 208.13241115g/mol
• Monoisotopic Mass: 208.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 74.7Ų

Additional information on 2-1-(1-hydroxypropan-2-yl)-5-propyl-1H-1,2,3-triazol-4-ylacetonitrile

Recent Advances in the Study of 2-1-(1-hydroxypropan-2-yl)-5-propyl-1H-1,2,3-triazol-4-ylacetonitrile (CAS: 2172542-67-3)

The compound 2-1-(1-hydroxypropan-2-yl)-5-propyl-1H-1,2,3-triazol-4-ylacetonitrile (CAS: 2172542-67-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the efficient synthesis routes for 2-1-(1-hydroxypropan-2-yl)-5-propyl-1H-1,2,3-triazol-4-ylacetonitrile, particularly through copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions. These methods have been optimized to yield high purity and scalability, making the compound more accessible for further pharmacological evaluation. The structural elucidation via NMR and mass spectrometry has confirmed the compound's stability under various conditions, which is crucial for its development as a therapeutic agent.

In vitro and in vivo studies have demonstrated that 2-1-(1-hydroxypropan-2-yl)-5-propyl-1H-1,2,3-triazol-4-ylacetonitrile exhibits promising inhibitory activity against specific enzymes involved in inflammatory pathways. For instance, it has shown significant suppression of cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), suggesting its potential as a dual-action anti-inflammatory agent. These findings are particularly relevant for the treatment of chronic inflammatory diseases such as rheumatoid arthritis and asthma.

Further investigations into the compound's pharmacokinetic properties reveal favorable absorption and distribution profiles, with moderate plasma protein binding and minimal cytotoxicity at therapeutic concentrations. However, challenges remain in optimizing its metabolic stability and reducing first-pass metabolism to enhance its oral bioavailability. Computational modeling studies are currently underway to design derivatives with improved pharmacokinetic and pharmacodynamic properties.

In conclusion, 2-1-(1-hydroxypropan-2-yl)-5-propyl-1H-1,2,3-triazol-4-ylacetonitrile represents a promising scaffold for the development of novel anti-inflammatory agents. Ongoing research is focused on elucidating its mechanism of action at the molecular level and exploring its therapeutic potential in preclinical models. Future studies should also address the scalability of its synthesis and the optimization of its drug-like properties to facilitate its transition into clinical trials.